
An In-depth Technical Guide to N-(4-
Bromophenyl)-2-chlorobenzamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
N-(4-Bromophenyl)-2-chloro-

benzamide

CAS No.: 66569-05-9

Cat. No.: B141973

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of contemporary medicinal chemistry and materials science, halogenated

benzamides represent a cornerstone for the development of novel therapeutic agents and

functional materials. Among these, N-(4-Bromophenyl)-2-chlorobenzamide emerges as a

compound of significant interest. Its unique substitution pattern, featuring a bromine atom on

the phenyl ring and a chlorine atom on the benzoyl moiety, imparts a distinct combination of

steric and electronic properties. This guide, intended for researchers, scientists, and drug

development professionals, provides a comprehensive technical overview of N-(4-

Bromophenyl)-2-chlorobenzamide, consolidating its chemical identity, synthesis, and potential

applications, with a focus on its biological activities.

Chemical Identity and Properties
IUPAC Name and Synonyms

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b141973#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The unequivocally correct IUPAC name for the compound is N-(4-bromophenyl)-2-

chlorobenzamide.

Common synonyms and identifiers include:

4'-Bromo-2-chlorobenzanilide

CAS Number: 66569-05-9

Chemical Structure
The molecular structure of N-(4-Bromophenyl)-2-chlorobenzamide is characterized by a central

amide linkage connecting a 4-bromophenyl group and a 2-chlorobenzoyl group.

Caption: Molecular structure of N-(4-Bromophenyl)-2-chlorobenzamide.

Physicochemical Properties
A summary of the key physicochemical properties of N-(4-Bromophenyl)-2-chlorobenzamide is

presented in the table below.

Property Value

Molecular Formula C₁₃H₉BrClNO

Molecular Weight 310.57 g/mol

Appearance Expected to be a solid at room temperature

Solubility
Likely soluble in common organic solvents and

insoluble in water

InChI Key KQUDDBZEDXTSPT-UHFFFAOYSA-N

Synthesis of N-(4-Bromophenyl)-2-chlorobenzamide
The primary and most direct method for the synthesis of N-(4-Bromophenyl)-2-

chlorobenzamide is the acylation of 4-bromoaniline with 2-chlorobenzoyl chloride. This reaction

proceeds via a nucleophilic acyl substitution mechanism.
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Caption: General workflow for the synthesis of N-(4-Bromophenyl)-2-chlorobenzamide.

Detailed Experimental Protocol
This protocol provides a step-by-step methodology for the synthesis of N-(4-Bromophenyl)-2-

chlorobenzamide.

Materials:

2-Chlorobenzoyl chloride

4-Bromoaniline
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Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

Pyridine or Triethylamine (as a base)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-bromoaniline (1.0 equivalent)

in anhydrous dichloromethane.

Addition of Base: To the stirred solution, add pyridine or triethylamine (1.1 equivalents) at

room temperature.

Addition of Acyl Chloride: Slowly add a solution of 2-chlorobenzoyl chloride (1.05

equivalents) in anhydrous dichloromethane to the reaction mixture via a dropping funnel over

15-20 minutes.

Reaction: Stir the reaction mixture at room temperature. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-

4 hours.
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Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash

the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter

the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol, ethyl acetate/hexanes) or by silica gel column chromatography to afford the

pure N-(4-Bromophenyl)-2-chlorobenzamide.

Spectroscopic Data
While a complete set of spectroscopic data for N-(4-Bromophenyl)-2-chlorobenzamide is not

readily available in public repositories, data for the closely related isomer, N-(4-

bromophenyl)-4-chlorobenzamide, provides valuable reference points.[1]

¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic

region (typically between 7.0 and 8.0 ppm) corresponding to the protons on the two

substituted benzene rings. A broad singlet corresponding to the amide proton (N-H) is also

expected, typically downfield.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, with

the carbon attached to bromine and chlorine appearing at characteristic chemical shifts. The

carbonyl carbon of the amide group will have a signal in the downfield region (typically 160-

170 ppm).

IR Spectroscopy: The infrared spectrum will be characterized by a strong absorption band for

the amide carbonyl (C=O) stretching vibration, typically in the range of 1650-1680 cm⁻¹. A

sharp peak corresponding to the N-H stretching vibration is also expected around 3300

cm⁻¹.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (310.57 g/mol ), with a characteristic isotopic pattern due

to the presence of bromine and chlorine atoms.
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Biological Activities and Potential Applications
N-(4-Bromophenyl)-2-chlorobenzamide has garnered attention for its potential biological

activities, primarily in the realms of antimicrobial and anticancer research.

Antimicrobial Activity
This class of compounds has demonstrated notable activity against various bacterial strains,

including Gram-positive bacteria.[1] The proposed mechanism of action involves the inhibition

of essential bacterial lipid biosynthesis, leading to the disruption of the bacterial cell membrane

integrity.[1]

Anticancer Potential
Preliminary studies have suggested that N-(4-Bromophenyl)-2-chlorobenzamide and related

structures may possess anticancer properties. The hypothesized mechanism of action involves

the induction of apoptosis (programmed cell death) in cancer cells by interfering with key

signaling pathways that regulate cell proliferation and survival.[1]
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Caption: Putative mechanisms of action for the biological activities of N-(4-Bromophenyl)-2-

chlorobenzamide.

Safety Information
While a specific Safety Data Sheet (SDS) for N-(4-Bromophenyl)-2-chlorobenzamide is not

widely available, GHS hazard information for the closely related isomer, N-(4-bromophenyl)-4-

chlorobenzamide, indicates the following:

Hazard Statement: H411: Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),

and P501 (Dispose of contents/container in accordance with

local/regional/national/international regulations).[1][2][3][4][5]

It is imperative to handle this compound with appropriate personal protective equipment (PPE),

including gloves, lab coat, and eye protection, in a well-ventilated area or fume hood. A full risk

assessment should be conducted before handling.

Conclusion and Future Directions
N-(4-Bromophenyl)-2-chlorobenzamide stands as a versatile scaffold with significant potential

in both medicinal chemistry and materials science. Its straightforward synthesis and intriguing

biological profile warrant further investigation. Future research should focus on elucidating the

specific molecular targets and detailed mechanisms of its antimicrobial and anticancer

activities. Furthermore, the synthesis and evaluation of a broader library of analogues could

lead to the discovery of compounds with enhanced potency and selectivity. The availability of

comprehensive spectroscopic and safety data will be crucial for advancing the research and

development of this promising chemical entity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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